Pent-4-enyl-D-glucopyranoside
Overview
Description
Pent-4-enyl-D-glucopyranoside is a remarkable compound with potential applications in the research of various diseases, such as respiratory syncytial virus (RSV) and influenza virus . It belongs to the category of carbohydrates, nucleosides, and nucleotides . The IUPAC name of this compound is (2R,3S,4S,5R)-2-(hydroxymethyl)-6-pent-4-enoxyoxane-3,4,5-triol .
Synthesis Analysis
The α- and β-anomers of the conformationally restrained pent-4-enyl D-glucopyranosides have been synthesized . Each anomer was found to give stereospecifically the corresponding N-acetyl-α-D-glucopyranosylamines as the major products on treatment with N-bromosuccinimide in 1% aqueous acetonitrile .Molecular Structure Analysis
The molecular formula of this compound is C11H20O6 . Its molecular weight is 248.27 . The InChI Key is NIFLCEUASFWSRL-YBTJCZCISA-N .Chemical Reactions Analysis
The α- and β-anomers of the conformationally restrained pent-4-enyl D-glucopyranosides have been found to give stereospecifically the corresponding N-acetyl-α-D-glucopyranosylamines as the major products on treatment with N-bromosuccinimide in 1% aqueous acetonitrile . This reaction is part of the oxidative hydrolysis of conformationally restrained pent-4-enyl glycosides .Scientific Research Applications
1. Precursors for Spacer Functionalities
Pent-4-enyl beta-D-glucopyranoside and its derivatives are excellent substrates for preparing a wide variety of spacer functionalities. These functionalities are used in the creation of neo-glycoconjugates, micelles, and liquid crystalline phases, which have significant implications for studying various biological and physiological phenomena of carbohydrates (Buskas, Söderberg, Konradsson, & Fraser-Reid, 2000).
2. Formation of N-acetyl-α-D-glucopyranosylamines
Pent-4-enyl D-glucopyranosides have been utilized in the synthesis of N-acetyl-α-D-glucopyranosylamines. This process involves the stereospecific transformation of the α- and β-anomers of the pent-4-enyl D-glucopyranosides, which is critical in organic and pharmaceutical chemistry (Ratcliffe & Fraser-Reid, 1989).
3. Generation of α-D-glucopyranosylacetonitrilium Ions
The α- and β-anomers of pent-4-enyl D-glucopyranoside have been used to generate α-D-glucopyranosylacetonitrilium ions, which have unique applications in molecular chemistry, particularly in the synthesis of imides and amides (Ratcliffe & Fraser-Reid, 1990).
4. Application in Liquid Chromatography
Pent-4-enyl-β-cyclodextrin has been synthesized and used for the separation of enantiomers in liquid chromatography. This demonstrates its utility in analytical chemistry, particularly in chiral separations (Ciucanu & König, 1994).
5. Synthesis of Multivalent Molecules
Pent-4-enyl-β-D-glucopyranosides have been used in the synthesis of symmetric multivalent molecules containing multiple carbohydrate substituents. These molecules have potential applications in molecular recognition and biochemistry (Binder & Schmid, 1995).
6. Glycosyl Transfer and Trisaccharide Synthesis
O-Isopropenyl glycosides, including pent-4-enyl-β-glucopyranosides, have been employed in glycosyl transfer reactions for the synthesis of trisaccharides. This is significant in carbohydrate chemistry and the synthesis of complex sugars (Chenault & Castro, 1994).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
(2R,3S,4S,5R)-2-(hydroxymethyl)-6-pent-4-enoxyoxane-3,4,5-triol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20O6/c1-2-3-4-5-16-11-10(15)9(14)8(13)7(6-12)17-11/h2,7-15H,1,3-6H2/t7-,8-,9+,10-,11?/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIFLCEUASFWSRL-YBTJCZCISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCCOC1C(C(C(C(O1)CO)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=CCCCOC1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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